1-[4-(5-Fluoro-2-methoxybenzyl)piperazin-1-yl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[4-[(5-fluoro-2-methoxyphenyl)methyl]piperazin-1-yl]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C25H24FN5O/c1-17-13-24(31-22-6-4-3-5-21(22)28-25(31)20(17)15-27)30-11-9-29(10-12-30)16-18-14-19(26)7-8-23(18)32-2/h3-8,13-14H,9-12,16H2,1-2H3
• InChI Key: DBAWPFCJRZCKJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1)N4CCN(CC4)CC5=C(C=CC(=C5)F)OC)C#N
• Molecular Formula: C25H24FN5O
• Molecular Weight: 429.5 g/mol

Description

This compound is a unique chemical with the linear formula C30H34FN5O. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The CAS Number is 442572-97-6.

Molecular Structure Analysis

The compound has a molecular weight of 499.637. High-resolution mass spectrometry can be used to confirm the correct molecular ion peaks.

Physical And Chemical Properties Analysis

The compound has a linear formula of C30H34FN5O and a molecular weight of 499.637. More specific physical and chemical properties are not provided in the search results.

Scientific Research Applications

Antimicrobial Activity

This compound has been studied for its potential as an antimicrobial agent. . The minimum inhibitory concentrations (MICs) indicate its effectiveness in inhibiting bacterial and fungal growth, making it a candidate for further development in antimicrobial therapies.

Antitumor Properties

Research has indicated that this benzimidazole derivative shows promise in antitumor activity. . The compound’s ability to induce cell death in cancer cells while sparing healthy cells is a significant aspect of its therapeutic potential.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity. All sales are final.

Mechanism of Action

Mode of Action

The presence of a piperazine ring and a benzimidazole moiety in its structure suggests potential interactions with various biological receptors or enzymes .

Biochemical Pathways

Without specific target identification, it’s challenging to outline the exact biochemical pathways this compound might affect. Compounds with similar structures have been known to interact with various biochemical pathways, influencing cellular processes such as signal transduction, protein synthesis, and cell cycle regulation .

Pharmacokinetics

Its molecular weight (429.501 g/mol) suggests that it might have reasonable bioavailability, as compounds with a molecular weight below 500 g/mol are generally well-absorbed . Other factors such as polarity, solubility, and stability also significantly influence a compound’s pharmacokinetic properties .

Result of Action

The specific molecular and cellular effects of this compound’s action are currently unknown due to the lack of target identification and mechanistic studies .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can significantly influence a compound’s action, efficacy, and stability. Without specific information about this compound’s stability under various conditions, it’s challenging to predict how environmental factors might influence its action .